Cas no 1196146-63-0 (Ethyl 2-(2-aminoethyl)pyrimidine-5-carboxylate hydrochloride)
1196146-63-0 structure
Product Name:Ethyl 2-(2-aminoethyl)pyrimidine-5-carboxylate hydrochloride
CAS No:1196146-63-0
MF:C9H14ClN3O2
MW:231.679360866547
CID:2616389
Update Time:2023-08-07
Ethyl 2-(2-aminoethyl)pyrimidine-5-carboxylate hydrochloride Chemical and Physical Properties
Names and Identifiers
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- ethyl 2-(2-aminoethyl)pyrimidine-5-carboxylate,hydrochloride
- ETHYL 2-(2-AMINOETHYL)PYRIMIDINE-5-CARBOXYLATE HYDROCHLORIDE
- AB63330
- Ethyl 2-(2-aminoethyl)pyrimidine-5-carboxylate hydrochloride
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- Inchi: 1S/C9H13N3O2.ClH/c1-2-14-9(13)7-5-11-8(3-4-10)12-6-7;/h5-6H,2-4,10H2,1H3;1H
- InChI Key: HCNLRLCQKAYIGH-UHFFFAOYSA-N
- SMILES: Cl.O(CC)C(C1C=NC(CCN)=NC=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 179
- Topological Polar Surface Area: 78.1
Ethyl 2-(2-aminoethyl)pyrimidine-5-carboxylate hydrochloride Related Literature
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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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